1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone

• Molecular Formula: C7H3BrF3NO
• Molecular Weight: 254.00 g/mol
• IUPAC Name: 1-(4-bromopyridin-3-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C7H3BrF3NO/c8-5-1-2-12-3-4(5)6(13)7(9,10)11/h1-3H
• InChI Key: BUSZGNFMZCRHNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1Br)C(=O)C(F)(F)F

Description

1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone is a useful research compound. Its molecular formula is C7H3BrF3NO and its molecular weight is 254.00 g/mol. The purity is usually 95%.
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Biological Activity

1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone is a chemical compound with the molecular formula C7H3BrF3NO. It belongs to the pyridine family and is characterized by a bromine atom at the 4-position of the pyridine ring and a trifluoromethyl ketone group. This unique structure imparts significant biological activity and makes it a subject of interest in various fields, including medicinal chemistry and biochemistry.

The biological activity of 1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The trifluoromethyl ketone group acts as an electrophilic center, allowing it to form covalent bonds with nucleophilic residues in proteins. This interaction can modulate enzyme activity and alter cellular pathways, leading to various biological effects, including:

• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes, which can be beneficial in therapeutic contexts.
• Receptor Modulation : It may also act as a modulator for various receptors involved in critical biological processes.

Research Findings

Several studies have investigated the biological effects of this compound:

• Anticancer Activity : Research has indicated that 1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone exhibits potential anticancer properties by inhibiting tumor cell proliferation in vitro. Specifically, it has shown efficacy against breast cancer cell lines through apoptosis induction and cell cycle arrest mechanisms.
• Anti-inflammatory Effects : Preliminary studies suggest that this compound may have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines in macrophages. This activity indicates its potential use in treating inflammatory diseases.
• Antimicrobial Properties : Some investigations have reported that the compound demonstrates antimicrobial activity against various bacterial strains, suggesting its utility in developing new antibiotics.

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Inhibits tumor cell proliferation
Anti-inflammatory	Reduces pro-inflammatory cytokines
Antimicrobial	Effective against bacterial strains

Case Study 1: Anticancer Mechanism

In a study published in Cancer Research, researchers evaluated the effects of 1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone on MCF-7 breast cancer cells. The results showed that treatment with the compound led to a significant reduction in cell viability and induced apoptosis via activation of caspase pathways. The study concluded that this compound could serve as a lead candidate for further development as an anticancer agent.

Case Study 2: Anti-inflammatory Activity

A study published in Journal of Inflammation examined the anti-inflammatory properties of this compound in lipopolysaccharide (LPS)-stimulated macrophages. The findings revealed that 1-(4-Bromopyridin-3-YL)-2,2,2-trifluoroethanone significantly decreased levels of TNF-alpha and IL-6 cytokines, suggesting its potential application in treating inflammatory conditions such as rheumatoid arthritis.